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Compound of Interest

Compound Name: Antiproliferative agent-36

Cat. No.: B12387371

In-Depth Technical Guide on Antiproliferative
Agent-36

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and biological activity of Antiproliferative Agent-36, a promising benzothiazolyl hydrazone
derivative. The information presented herein is intended to support further research and
development of this compound as a potential therapeutic agent.

Core Compound Profile

Antiproliferative Agent-36, also identified as compound 8i in scientific literature, is a synthetic
compound belonging to the benzothiazolyl hydrazone class of molecules.

Chemical Structure:

The chemical structure of Antiproliferative Agent-36 is 2-acetylpyrimidine (benzothiazol-2-
yl)hydrazone.

Molecular Formula: C13H11NsS

Molecular Weight: 269.32 g/mol
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CAS Number: 193828-76-1

SMILES: C/C(C1=NC=NC=C1)=N\NC2=NC3=CC=CC=C3S2

Physicochemical Properties

Property Value
Molecular Formula C13H11NsS
Molecular Weight 269.32 g/mol
CAS Number 193828-76-1

Antiproliferative Activity

Benzothiazolyl hydrazones, including Antiproliferative Agent-36, have demonstrated
significant antiproliferative effects against a range of human cancer cell lines. Studies have
shown that these compounds exhibit cytotoxic activity, with ICso values often in the micromolar
to nanomolar range.

Quantitative Data Summary:

While specific ICso values for Antiproliferative Agent-36 against a comprehensive panel of
cell lines from its original publication are not readily available in the public domain, the class of
2-acetylpyridine benzothiazolyl hydrazones has shown potent activity against various solid
tumors. For instance, related compounds have demonstrated significant inhibition of cell
proliferation in cell lines such as HelLa (uterine carcinoma), A549 (lung carcinoma), and MCF-7
(breast carcinoma).[1] Some 2-acetylpyridine benzoxazolyl and benzimidazolyl hydrazones
have exhibited ICso values in the nanomolar range against colon carcinoma and melanoma
cells.[2]

Experimental Protocols

The following sections detail the general methodologies for the synthesis and biological
evaluation of benzothiazolyl hydrazones, based on established scientific literature.

Synthesis of Antiproliferative Agent-36
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The synthesis of Antiproliferative Agent-36 and related benzothiazolyl hydrazones is typically
achieved through a condensation reaction.[3]

General Procedure:

e Preparation of 2-Hydrazinylbenzothiazole: This intermediate is synthesized by refluxing 2-
chlorobenzothiazole with hydrazine hydrate in a suitable solvent like ethanol.

o Condensation Reaction: An equimolar amount of 2-hydrazinylbenzothiazole is reacted with
2-acetylpyrimidine in a suitable solvent, such as ethanol or glacial acetic acid. The reaction
mixture is typically heated under reflux for several hours.

« |solation and Purification: Upon cooling, the resulting hydrazone precipitates out of the
solution. The solid product is then collected by filtration, washed with a cold solvent, and can
be further purified by recrystallization from an appropriate solvent to yield the final
compound.

The workflow for this synthesis can be visualized as follows:
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Starting Materials

2-Chlorobenzothiazole Hydrazine Hydrate 2-Acetylpyrimidine

Step 1: Intermediate Synthesis

2-Hydrazinylbenzothiazole

Step 2: Caondensation

Crude Product

Step 3: Purification

Filtration & Recrystallization

Antiproliferative Agent-36

Cell Seeding 24h Incubation Compound Treatment 48-72h Incubation MTT Addition 2:4h Incubation Solubilization H Absorbance Measurement IC50 Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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